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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
preclinical evaluation of c-Met inhibitors in animal models. As "c-Met-IN-19" is not a widely
recognized designation, this document leverages data from several well-characterized small
molecule c-Met inhibitors to provide representative experimental parameters.

Introduction to c-Met Inhibition in Oncology

The c-Met receptor tyrosine kinase and its ligand, hepatocyte growth factor (HGF), play a
crucial role in cell proliferation, survival, migration, and invasion.[1][2] Dysregulation of the
HGF/c-Met signaling pathway through gene amplification, mutation, or protein overexpression
is implicated in the progression and metastasis of numerous cancers, making it a prime target
for therapeutic intervention.[3][4] Small molecule inhibitors targeting the ATP-binding site of the
c-Met kinase have shown promise in preclinical and clinical settings.

c-Met Signaling Pathway

The binding of HGF to the c-Met receptor induces receptor dimerization and
autophosphorylation of key tyrosine residues. This activation triggers a cascade of downstream
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signaling pathways, including the RAS/MAPK, PI3K/Akt, and STAT pathways, which collectively
drive cancer cell proliferation, survival, and motility.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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